Cas no 1851335-56-2 (5-Bromo-2-fluorobenzenesulfonic acid)

• Product Name: 5-Bromo-2-fluorobenzenesulfonic acid
• CAS No: 1851335-56-2
• MF: C₆H₄BrFO₃S
• MW: 255.061563491821
• CID: 4938149
• Update Time: 2025-06-08

5-Bromo-2-fluorobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-fluorobenzenesulfonic acid
• 5-Bromo-2-fluorobenzenesulfonic acid

• Inchi： 1S/C6H4BrFO3S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,(H,9,10,11)
• InChI Key： ZEXNNKZXYFWTRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)S(=O)(=O)O)F

Computed Properties

• Exact Mass: 253.90486 g/mol
• Monoisotopic Mass: 253.90486 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.06
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8

Additional information on 5-Bromo-2-fluorobenzenesulfonic acid

Recent Advances in the Application of 5-Bromo-2-fluorobenzenesulfonic Acid (CAS: 1851335-56-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-fluorobenzenesulfonic acid (CAS: 1851335-56-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This sulfonic acid derivative, characterized by its bromo and fluoro substituents, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the design of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, underscoring its importance in modern medicinal chemistry.

One of the most notable applications of 5-Bromo-2-fluorobenzenesulfonic acid is its use in the synthesis of kinase inhibitors. Kinases are pivotal targets in cancer therapy, and the bromo-fluoro substitution pattern of this compound allows for precise modulation of inhibitor potency and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Bromo-2-fluorobenzenesulfonic acid exhibited nanomolar inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. The study further elucidated the structural basis for this activity, providing a roadmap for future inhibitor design.

In addition to its role in oncology, 5-Bromo-2-fluorobenzenesulfonic acid has been explored as a building block for antimicrobial agents. Researchers have leveraged its sulfonic acid moiety to enhance the solubility and bioavailability of novel antibiotics. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of sulfonamide-based antibiotics incorporating 5-Bromo-2-fluorobenzenesulfonic acid. These compounds displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity, making them promising candidates for further development.

The utility of 5-Bromo-2-fluorobenzenesulfonic acid extends to radiopharmaceuticals, where its halogenated aromatic ring serves as a platform for radiolabeling. A 2022 study in the Journal of Nuclear Medicine highlighted its use in the development of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The researchers successfully conjugated the compound with a tumor-targeting peptide, resulting in a high-affinity tracer with excellent in vivo stability. This advancement opens new avenues for non-invasive cancer diagnostics and monitoring.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 5-Bromo-2-fluorobenzenesulfonic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity. A 2023 patent application disclosed a novel catalytic method for the synthesis of this compound, achieving a yield of over 85% with high purity. This methodological breakthrough is expected to facilitate its broader adoption in industrial and academic settings.

In conclusion, 5-Bromo-2-fluorobenzenesulfonic acid (CAS: 1851335-56-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor design to antimicrobial development and radiopharmaceuticals, reflecting its broad utility. Ongoing research and methodological improvements are likely to further expand its role in drug discovery and development, making it a compound of enduring interest to the scientific community.